Cas no 851808-26-9 (1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one)

• Product Name: 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• CAS No: 851808-26-9
• MF: C₁₈H₁₇ClN₂O₂S
• MW: 360.857782125473
• CID: 6111496
• PubChem ID: 5143458
• Update Time: 2025-06-18

1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• 1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• Ethanone, 1-[2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenoxy-
• 1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethanone
• AKOS024589470
• 851808-26-9
• F0630-1812
• 1-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxyethanone
• 1-(2-{[(3-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

• Inchi： 1S/C18H17ClN2O2S/c19-15-6-4-5-14(11-15)13-24-18-20-9-10-21(18)17(22)12-23-16-7-2-1-3-8-16/h1-8,11H,9-10,12-13H2
• InChI Key： OJDZKXYCXHYOLD-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC(Cl)=C2)=NCC1)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 360.0699267g/mol
• Monoisotopic Mass: 360.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 514.6±60.0 °C(Predicted)
• pka: 1.61±0.60(Predicted)

Additional information on 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

The compound 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one is a complex organic molecule with significant potential in the field of biomedicine. This compound features a unique combination of structural elements, including a 3-chlorophenyl group, a methylsulfanyl substituent, and a 4,5-dihydro-1H-imidazol ring system. These components contribute to its diverse chemical properties and make it an interesting candidate for various applications in drug discovery and development.

The methylsulfanyl group, also known as a thioether, is notable for its ability to enhance the compound's reactivity and stability. This functional group has been studied extensively in medicinal chemistry due to its potential to modulate biological pathways. Additionally, the 3-chlorophenyl substituent introduces aromaticity and electron-withdrawing effects, which can influence the compound's pharmacokinetics and bioavailability.

The core structure of this compound is a 4,5-dihydro-1H-imidazol ring, which belongs to the imidazole family of heterocycles. Imidazole derivatives are widely recognized for their versatility in medicinal chemistry, often serving as scaffolds for hit compounds in drug discovery. The dihydro form of the imidazole ring introduces additional hydrogen atoms, which can affect the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of this compound as a cancer therapeutic. Its unique combination of structural features enables it to interact with key signaling pathways involved in tumorigenesis. For instance, preclinical investigations have demonstrated that this compound can modulate the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. By inhibiting this pathway, the compound shows promise in reducing tumor growth and metastasis.

Beyond oncology, this compound has also been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological process that plays a critical role in numerous diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. The compound's ability to suppress inflammatory cytokines, such as TNF-alpha and IL-6, suggests its potential utility in the treatment of chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern chemical innovations. Key steps include the introduction of the methylsulfanyl group, the formation of the imidazole ring, and the attachment of the phenoxy group. These steps require precise control over reaction conditions to ensure the desired stereochemistry and purity.

One of the most promising aspects of this compound is its dual-targeting potential. By simultaneously modulating multiple pathways, it offers a unique approach to treating complex diseases where single-target therapies have proven insufficient. For example, in cancer, combining anti-proliferative effects with anti-angiogenic activity can lead to more comprehensive therapeutic outcomes.

Moreover, the compound's pharmacokinetic properties are highly favorable for drug development. Studies have shown that it exhibits good oral bioavailability and minimal off-target effects, which are critical factors in advancing a compound through preclinical and clinical trials. These characteristics make it an attractive candidate for further investigation in human subjects.

In conclusion, 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one represents a significant advancement in the field of biomedicine. Its unique structural features, combined with its demonstrated efficacy in preclinical models, position it as a promising candidate for the development of new therapeutic agents. As research continues to uncover its full potential, this compound holds the promise of making a meaningful impact on human health.